Cas no 1443343-32-5 (1-(2-butylsulfanylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-butylsulfanylphenyl)-2,2,2-trifluoroethanone
• CAS No: 1443343-32-5
• MF: C₁₂H₁₃F₃OS
• MW: 262.291232824326
• MDL: MFCD16293615
• CID: 5160620
• Update Time: 2026-03-04

1-(2-butylsulfanylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-butylsulfanylphenyl)-2,2,2-trifluoroethanone

• MDL： MFCD16293615
• Inchi： 1S/C12H13F3OS/c1-2-3-8-17-10-7-5-4-6-9(10)11(16)12(13,14)15/h4-7H,2-3,8H2,1H3
• InChI Key： MGVYIQVDFXIDIN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1SCCCC)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on 1-(2-butylsulfanylphenyl)-2,2,2-trifluoroethanone

Introduction to 1-(2-Butylsulfanylphenyl)-2,2,2-Trifluoroethanone (CAS No. 1443343-32-5)

1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone (CAS No. 1443343-32-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butylsulfanyl group and a trifluoroethyl ketone moiety. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical formula of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone is C₁₃H₁₅F₃O_S. Its molecular weight is approximately 266.31 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

In recent years, 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone has garnered attention for its potential as a scaffold for the development of new drugs. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity. For instance, trifluoromethyl groups are known to enhance metabolic stability and improve pharmacokinetic profiles, making them valuable in drug design.

The butylsulfanyl group in 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone also plays a crucial role in its biological activity. Sulfur-containing compounds are often involved in various biological processes, including enzyme inhibition and receptor modulation. This makes 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone an attractive candidate for the development of inhibitors targeting specific enzymes or receptors.

Recent studies have explored the potential of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone as an inhibitor of specific kinases. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer and neurodegenerative disorders. In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone exhibited potent inhibitory activity against certain kinases involved in cancer progression.

Beyond kinase inhibition, 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone has also shown promise in the treatment of inflammatory diseases. Inflammatory responses are regulated by a complex network of signaling pathways involving various cytokines and enzymes. Compounds that can modulate these pathways have significant therapeutic potential. A study published in the European Journal of Medicinal Chemistry reported that derivatives of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone exhibited anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The versatility of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone extends to its use as a building block in synthetic chemistry. Its reactivity and functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, chemists have used this compound to synthesize novel derivatives with enhanced potency and selectivity for specific targets.

In addition to its applications in drug discovery and development, 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone has been studied for its potential as a probe molecule in biochemical assays. Probe molecules are essential tools for understanding the function and regulation of biological systems at the molecular level. By labeling or modifying 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone, researchers can gain insights into its interactions with target proteins and cellular pathways.

The safety profile of 1-(2-Butylsulfanylphenyl)-2,2,2-trifluoroethanone is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and potential side effects.

In conclusion, 1-(Butylsulfanylphenyl)-trifluoroethanone (CAS No. 1443343-35)5)) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for the development of new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile molecule.